Cas no 35148-00-6 (3,4-dimethyl-2,5-bis(trimethylsilyl)thiophene)

• Product Name: 3,4-dimethyl-2,5-bis(trimethylsilyl)thiophene
• CAS No: 35148-00-6
• MF: C₁₂H₂₄SSi₂
• MW: 256.554964065552
• CID: 919959
• PubChem ID: 141965
• Update Time: 2025-04-19

3,4-dimethyl-2,5-bis(trimethylsilyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-2,5-bis(trimethylsilyl)thiophene
• (3,4-dimethyl-5-trimethylsilylthiophen-2-yl)-trimethylsilane
• 35148-00-6
• SCHEMBL14267182
• DTXSID30188643

• Inchi： 1S/C12H24SSi2/c1-9-10(2)12(15(6,7)8)13-11(9)14(3,4)5/h1-8H3
• InChI Key： YEUJKWDVTFGOHT-UHFFFAOYSA-N
• SMILES： S1C(=C(C)C(C)=C1[Si](C)(C)C)[Si](C)(C)C

Computed Properties

• Exact Mass: 256.11382
• Monoisotopic Mass: 256.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 0.91
• Boiling Point: 230.9°C at 760 mmHg
• Flash Point: 93.4°C
• Refractive Index: 1.476
• PSA: 0
• LogP: 3.45530